Cas no 16496-09-6 (Benzene, pentafluoro(phenylthio)-)

• Product Name: Benzene, pentafluoro(phenylthio)-
• CAS No: 16496-09-6
• MF: C₁₂H₅F₅S
• MW: 276.225119352341
• CID: 1348737
• PubChem ID: 12568342
• Update Time: 2025-04-20

Benzene, pentafluoro(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentafluoro(phenylthio)-
• 1,2,3,4,5-pentafluoro-6-phenylsulfanylbenzene
• SCHEMBL774926
• (Perfluorophenyl)(phenyl)sulfane
• 1,2,3,4,5-Pentafluoro-6-(phenylsulfanyl)benzene
• 16496-09-6
• DTXSID00502857
• ZAKAIWKTQRQYCF-UHFFFAOYSA-N

• Inchi： 1S/C12H5F5S/c13-7-8(14)10(16)12(11(17)9(7)15)18-6-4-2-1-3-5-6/h1-5H
• InChI Key： ZAKAIWKTQRQYCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 290.01891
• Monoisotopic Mass: 276.00321214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0